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Compound of Interest

Compound Name: Benzamil

Cat. No.: B1198395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of

benzamil hydrochloride in dimethyl sulfoxide (DMSO), a common solvent used in drug

discovery and development. This document summarizes available quantitative data, outlines

detailed experimental protocols for in-house assessment, and illustrates the key signaling

pathways affected by this potent ion channel inhibitor.

Benzamil Hydrochloride: A Profile
Benzamil hydrochloride is a potent analog of amiloride, known for its inhibitory effects on the

epithelial sodium channel (ENaC) and the sodium-calcium exchanger (NCX).[1][2] Its ability to

modulate ion flux across cell membranes makes it a valuable tool in physiological research and

a potential therapeutic agent.
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Benzamil Hydrochloride

benzamil

 

Add excess solid Benzamil HCl to DMSO

Equilibrate on a shaker (24-48h at constant temperature)

Centrifuge to pellet undissolved solid

Collect supernatant

Filter supernatant (e.g., 0.22 µm filter)

Quantify concentration by HPLC-UV
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Prepare a stock solution of Benzamil HCl in DMSO

Aliquot into multiple vials for different time points and conditions

Store aliquots under defined conditions (e.g., RT, 4°C, -20°C, -80°C, light/dark)

At each time point, analyze an aliquot by HPLC-UV

t=0, 1, 2, 4 weeks, etc.

Quantify the peak area of the parent compound Monitor for the appearance of new peaks (degradation products)

Calculate the percentage of Benzamil HCl remaining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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